Cas no 110443-53-3 (L-Aspartic acid, N-[(phenylamino)thioxomethyl]-)

• Product Name: L-Aspartic acid, N-[(phenylamino)thioxomethyl]-
• CAS No: 110443-53-3
• MF: C₁₁H₁₂N₂O₄S
• MW: 268.288981437683
• CID: 2885412
• Update Time: 2023-08-10

L-Aspartic acid, N-[(phenylamino)thioxomethyl]- Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid, N-[(phenylamino)thioxomethyl]-

• Inchi： 1S/C11H12N2O4S/c14-9(15)6-8(10(16)17)13-11(18)12-7-4-2-1-3-5-7/h1-5,8H,6H2,(H,14,15)(H,16,17)(H2,12,13,18)
• InChI Key： FKGGQOPBNPQMFT-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1)NC(C(=O)O)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 329
• XLogP3: 0.7
• Topological Polar Surface Area: 131